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Compound of Interest

Compound Name: Altiloxin A

cat. No.: B1257817

Altiloxin A: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Altiloxin A is a phytotoxin produced by the fungus Phoma asparagi (also known as Phomopsis
asparagi), a pathogen responsible for stem blight in asparagus. This document provides a
detailed overview of the chemical structure, properties, and biological activities of Altiloxin A,
drawing from key scientific literature. It includes a summary of its physicochemical properties,
details of its known biological effects, and the experimental methodologies used for its isolation
and characterization. This guide is intended to serve as a foundational resource for researchers
investigating natural product toxins, their mechanisms of action, and their potential applications
in drug development and agrochemical research.

Chemical Structure and Properties

Altiloxin A is a drimane-type sesquiterpene, a class of secondary metabolites characterized by
a bicyclic core structure. The definitive structure of Altiloxin A was elucidated through
spectroscopic analysis and stereoselective synthesis.

Chemical Structure

The chemical structure of Altiloxin A is presented below:
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(A 2D chemical structure image would be placed here in a full document. For this text-based
generation, a description is provided.)

The structure features a decalin ring system with an epoxide, a hydroxyl group, a carboxylic
acid, and several methyl groups at specific stereocenters.

Physicochemical Properties

A summary of the key physicochemical properties of Altiloxin A is provided in Table 1. This
data has been compiled from various sources, including primary research articles that first
isolated and characterized the compound.

Property Value Source

Molecular Formula C15H2204 [1]

Molecular Weight 266.33 g/mol Calculated

CAS Number 92675-11-1 Vendor Information
Appearance Not explicitly reported -

Melting Point Not explicitly reported -

Soluble in organic solvents ] ]
- Inferred from isolation
Solubility such as ethyl acetate and tocol
rotocols
methanol P

1H NMR, 3C NMR, IR, and
] Mass Spectrometry data are
Key Spectroscopic Data ] ] o [1]
available in the original

isolation literature.

Table 1: Physicochemical Properties of Altiloxin A

Biological Activity and Mechanism of Action

Altiloxin A is primarily known for its phytotoxic activity, contributing to the disease symptoms
observed in asparagus plants infected with Phoma asparagi. Limited studies have also
explored its cytotoxic effects against various cell lines.
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Phytotoxicity

Altiloxin A has been shown to induce necrotic lesions on asparagus stems, a hallmark of the
stem blight disease. Its activity is part of the chemical arsenal used by the fungus to damage
host tissues and facilitate colonization.

Cytotoxicity

Some studies have investigated the cytotoxic effects of Altiloxin A against cancer cell lines.
While specific quantitative data (e.g., ICso values) for Altiloxin A alone is not readily available
in the public domain, related compounds from Phomopsis species have demonstrated
significant cytotoxicity. For instance, other metabolites isolated from Phomopsis sp. CMU-LMA
have shown cytotoxicity against A549 (human lung carcinoma) and PC3 (human prostate
cancer) cell lines.

Signaling Pathways

The precise molecular mechanism of action and the signaling pathways affected by Altiloxin A
have not been extensively elucidated in publicly available literature. It is hypothesized that its
toxic effects are likely due to the disruption of essential cellular processes in the host plant. The
diagram below illustrates a generalized workflow for the isolation and bioassay of phytotoxins
like Altiloxin A.
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Isolation and Purification

Fungal Culture of Phoma asparagi

Extraction with Organic Solvent (e.g., Ethyl Acetate)

Chromatographic Separation (e.g., Silica Gel, HPLC)

Pure Altiloxin A

Characterization v Bioassa

pectroscopic Ana R R Phytotoxicity Assay (e.g., Leaf Puncture Assay) Cytotoxicity Assay (e.g., MTT Assay on Cancer Cell Lines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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